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Cat. No.: S8678779

The table below summarizes the key identifiers and physical properties for 9-Vinylanthracene, a specific

isomer of vinylanthracene. Note that commercial products and scientific literature often focus on the 9-

isomer [1] [2].

Property Value / Description
CAS Number 2444-68-0 [1]
IUPAC Name 9-Ethenylanthracene [1]

Molecular Formula

Molecular Weight

Appearance

Melting Point

Boiling Point

Density

Flash Point

Canonical SMILES

CieH12 [1]

204.27 g/mol [1]

White to Yellow to Orange Powder or Crystals [1]

66 °C [1]

145 °C at 0.02 mmHg [1]

1.112 g/cm3 [1]

172.4 °C [1]

C=Cclc2cccec2cc3cececl3 [1]
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Property Value |/ Description

Storage 0-10 °C, protected from heat [1]

Primary Applications in Research

1-Vinylanthracene and its derivatives serve as versatile precursors in advanced materials science and drug

delivery.

e Drug Delivery Systems: 9-Vinylanthracene (VA) is used as a functional monomer to create
Molecularly Imprinted Polymers (MIPs) [2]. In one study, it was copolymerized with other monomers
to create a "floating" drug delivery system for the antibiotic Levofloxacin, enhancing its bioavailability
and providing controlled release in the gastrointestinal tract [2].

¢ Organic Electronics: Poly(1-vinyl anthracene) is a polymer studied for use in optoelectronic
devices like Organic Light-Emitting Diodes (OLEDs) and organic photodetectors due to its unique
electronic and optical properties [3].

e Functional AIE Dyes: 9-position functionalized anthracene derivatives, synthesized from
vinylanthracene precursors, exhibit Aggregation-Induced Emission (AIE) [4]. Unlike traditional
dyes that quench in aggregate states, AIE dyes intensify their emission, making them valuable for
sensing pH changes, quantifying proteins, and bioimaging [4].

Experimental Protocols and Workflows

Synthesis of 9-Styrylanthracene Dyes via Heck Reaction

The following diagram illustrates a common and robust method for creating 9-position functionalized

anthracene derivatives, which leverages the palladium-catalyzed Heck coupling reaction [4].
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Synthesis workflow for 9-styrylanthracene dyes.

Detailed Methodology:

¢ Reaction Setup: The core structure is synthesized via a palladium-catalyzed Heck coupling
between an anthracene halide and a vinyl compound [4].
e Catalyst Systems:
o Ligand-free system: Uses Pd(OAc)z and KsPOa in dimethylacetamide (DMA) [4].
o Traditional system: Uses the ligand triphenylphosphine (PPhs) [4].
¢ Post-processing: Products are characterized by *H- and **C-NMR and mass spectrometry to
confirm structure and purity [4].
e Derivatization: A neutral dye can be converted to a positively charged dye (e.g., dye 3 in the study)
by refluxing with methyl iodide (CHsl), followed by ion exchange with KPFs [4].

Fabrication of MIPs for Drug Delivery
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This diagram outlines the process of creating molecularly imprinted polymers using 9-vinylanthracene as a

monomer for a drug delivery system.

Pre-polymerization Mixture:
9-Vinylanthracene (VA),
Template Drug (e.g., Levofloxacin),
Cross-linker (e.g., EDMA),
Initiator (e.g., AIBN)

Y
Polymerization
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\ 4
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(Template encapsulated)
\ 4
Template Removal
(Washing)

\ 4
Final MIP with
Specific Binding Cavities
\ 4

Drug Rebinding for
Controlled Release

Click to download full resolution via product page
Workflow for creating MIP-based drug delivery systems.

Detailed Methodology:

¢ Polymerization: The functional monomer (9-vinylanthracene), cross-linker (ethylene glycol
dimethacrylate, EDMA), and the template drug molecule (e.g., Levofloxacin) are combined with an
initiator (AIBN) [2].
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e Template Removal: After polymerization, the template drug is washed (extracted) from the polymer
matrix, leaving behind specific binding cavities [2] [5].
e Drug Loading and Release: The MIP can be reloaded with the drug. The specific interactions

between the polymer and the drug within the cavities enable controlled and sustained release
kinetics, functioning as a targeted drug reservoir [2] [5].

Key Experimental Findings

Research on anthracene derivatives has yielded significant insights into their behavior, particularly their

photophysical properties.

Finding / Property

Description

Significance | Application

Aggregation-Induced
Emission (AIE)

Solvatochromism

Viscosity Response

MIP Floating
Behavior

Conclusion

9-postition derivatives show weak
emission in solution but intense
fluorescence in aggregate or solid
state [4].

Emission color (Stokes shift) changes
with solvent polarity for some
derivatives (e.g., Dyes 2 & 3) [4].

Emission intensity increases in highly
viscous environments (e.g., glycerol)
due to restricted molecular rotation
[4].

LC-MIPs coated on carbon
nanotubes using VA showed solvent-
responsive deformation, enabling
floatation for over 24 hours [2].

Overcomes Aggregation-Caused
Quenching (ACQ); ideal for
bioimaging and chemical sensing in
agueous environments [4].

Useful for designing environmental
sensors and probing micro-
environments in cells [4].

Can be used to map intracellular
viscosity changes, which are linked to
cell health and function [4].

Enables development of
gastroretentive drug delivery systems
that remain in the stomach to
enhance drug absorption [2].

1-Vinylanthracene is a high-value specialty chemical for researchers. Its primary utility lies in its vinyl

group, which allows it to be readily incorporated into sophisticated polymer systems like MIPs for advanced
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drug delivery and as a core structure for creating tunable AIE-active fluorescent dyes.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 Smolecule. All rights reserved. 6/7 Tech Support


https://www.smolecule.com/products/s8678779?utm_src=pdf-custom-synthesis
https://www.alfa-chemistry.com/product/vinylanthracene-cas-2444-68-0-446286.html
https://www.sciencedirect.com/science/article/abs/pii/S0939641117309414
https://www.ruixibiotech.com/pts/poly-1-vinyl-anthracene
https://pmc.ncbi.nlm.nih.gov/articles/PMC6149741/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9698206/
https://www.smolecule.com/products/b8678779#what-is-1-vinylanthracene
https://www.smolecule.com/products/b8678779#what-is-1-vinylanthracene
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s8678779?utm_src=pdf-bulk
https://www.smolecule.com/products/s8678779?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Smolecule

Theoretical Framework & Proof-of-Concept

Specifications & Pricing

Smolecule Contact
) o Address: Ontario, CA 91761, United

Your Ultimate Destination for Small-Molecule (aka. States

smolecule) Compounds, Empowering Innovative

Research Solutions Beyond Boundaries. Phone: (512) 262-9938
Email: info@smolecule.com
Web: www.smolecule.com

© 2026 Smolecule. All rights reserved. 717 Tech Support


https://www.smolecule.com/products/s8678779?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

